Cas no 823218-98-0 (1-Oxa-2-azaspiro[4.5]dec-2-ene, 3-(2,4,6-trimethylphenyl)-)

1-Oxa-2-azaspiro[4.5]dec-2-ene, 3-(2,4,6-trimethylphenyl)- structure
823218-98-0 structure
Product Name:1-Oxa-2-azaspiro[4.5]dec-2-ene, 3-(2,4,6-trimethylphenyl)-
CAS No:823218-98-0
MF:C17H23NO
MW:257.370624780655
CID:694519
PubChem ID:71419305
Update Time:2025-04-19

1-Oxa-2-azaspiro[4.5]dec-2-ene, 3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-2-azaspiro[4.5]dec-2-ene, 3-(2,4,6-trimethylphenyl)-
    • 3-(2,4,6-trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene
    • DTXSID50838572
    • 3-Mesityl-1-oxa-2-azaspiro[4.5]dec-2-ene
    • 823218-98-0
    • Inchi: 1S/C17H23NO/c1-12-9-13(2)16(14(3)10-12)15-11-17(19-18-15)7-5-4-6-8-17/h9-10H,4-8,11H2,1-3H3
    • InChI Key: OLYQSDWWFWOTPG-UHFFFAOYSA-N
    • SMILES: O1C2(CC(C3C(C)=CC(C)=CC=3C)=N1)CCCCC2

Computed Properties

  • Exact Mass: 257.177964357g/mol
  • Monoisotopic Mass: 257.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 21.6Ų
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